Cas no 1896752-52-5 (8-azaspiro[4.5]decan-3-ol)

• Product Name: 8-azaspiro[4.5]decan-3-ol
• CAS No: 1896752-52-5
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5290110
• Update Time: 2026-03-10

8-azaspiro[4.5]decan-3-ol Chemical and Physical Properties

Names and Identifiers

• 8-azaspiro[4.5]decan-3-ol

• Inchi： 1S/C9H17NO/c11-8-1-2-9(7-8)3-5-10-6-4-9/h8,10-11H,1-7H2
• InChI Key： RLNYCLISEYDAOG-UHFFFAOYSA-N
• SMILES： C1C2(CCNCC2)CCC1O

Additional information on 8-azaspiro[4.5]decan-3-ol

Professional Introduction to 8-azaspiro[4.5]decan-3-ol (CAS No. 1896752-52-5)

8-azaspiro[4.5]decan-3-ol, identified by its Chemical Abstracts Service (CAS) number 1896752-52-5, is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology due to its unique structural framework and potential biological activities. This spirocyclic amine features a nitrogen atom incorporated into a spirocyclic system, which is a structural motif known for its ability to enhance molecular rigidity and binding affinity. The compound’s architecture, combining a spirocyclic core with an alcohol functional group at the 3-position, positions it as a versatile scaffold for drug discovery and development.

The spirocyclic nature of 8-azaspiro[4.5]decan-3-ol contributes to its distinct physicochemical properties, including improved metabolic stability and reduced susceptibility to enzymatic degradation. These characteristics make it an attractive candidate for designing small-molecule inhibitors or modulators that require prolonged biological activity. In recent years, spirocyclic compounds have been increasingly explored for their role in modulating various biological pathways, particularly those involving G-protein coupled receptors (GPCRs) and enzyme inhibition.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of derivatives of 8-azaspiro[4.5]decan-3-ol tailored for specific therapeutic targets. For instance, studies have demonstrated that modifications at the nitrogen or oxygen positions can significantly alter the compound’s binding interactions with biological targets, providing insights into structure-activity relationships (SAR). This has opened up new avenues for developing novel therapeutics with enhanced selectivity and efficacy.

One of the most compelling aspects of 8-azaspiro[4.5]decan-3-ol is its potential application in the treatment of neurological disorders. Preclinical studies have suggested that derivatives of this compound may exhibit neuroprotective effects by interacting with key neurotransmitter systems. The spirocyclic core’s ability to mimic natural bioactive scaffolds has been particularly noteworthy in this context. Additionally, the compound’s alcohol moiety at the 3-position allows for further functionalization, enabling the synthesis of analogs with tailored pharmacokinetic profiles.

The synthesis of 8-azaspiro[4.5]decan-3-ol presents both challenges and opportunities for synthetic chemists. The spirocyclic framework requires precise control over reaction conditions to ensure high yield and purity. However, recent methodologies involving transition-metal-catalyzed reactions have improved the efficiency of its preparation, making it more accessible for large-scale applications in drug discovery programs. These advances have underscored the compound’s significance as a building block in medicinal chemistry.

In conclusion, 8-azaspiro[4.5]decan-3-ol (CAS No. 1896752-52-5) represents a promising pharmacophore with diverse therapeutic applications. Its unique structural features, combined with recent innovations in synthetic and computational approaches, position it as a valuable asset in the quest for novel therapeutics. As research continues to uncover new biological functions and synthetic strategies, the potential of this compound is expected to expand further, solidifying its role as a cornerstone in modern drug development.